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Compound of Interest

Compound Name: Bromo-PEG4-MS

Cat. No.: B8248222 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the safety profile of chemical reagents is paramount. This guide provides a

detailed overview of the safety data for Bromo-PEG4-NHS ester, a heterobifunctional

crosslinker commonly used in bioconjugation and drug delivery systems. Due to variations in

commercially available products, this guide focuses on Bromoacetamido-PEG4-NHS ester

(CAS Number: 1260139-70-5), for which safety data sheets are accessible.

Physicochemical and Safety Data
The following table summarizes the available quantitative data for Bromoacetamido-PEG4-

NHS ester. It is important to note that safety classifications may vary between suppliers.
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Property Value Source

Chemical Name
Bromoacetamido-PEG4-NHS

ester
BroadPharm, AxisPharm

CAS Number 1260139-70-5 BroadPharm, AxisPharm

Molecular Formula C₁₇H₂₇BrN₂O₉ BroadPharm, AxisPharm

Molecular Weight 483.31 g/mol BroadPharm, AxisPharm

Purity ≥95% BroadPharm, AxisPharm

Solubility Soluble in DMSO, DMF, DCM BroadPharm

Storage Temperature -20°C BroadPharm, AxisPharm

GHS Hazard Classification
Not classified as a hazard

(BroadPharm)

BroadPharm Safety Data

Sheet[1]

Harmful if swallowed (H302)

(Fluorochem)
Fluorochem

Note: Conflicting hazard classifications exist for this compound. Users should exercise caution

and refer to the specific safety data sheet provided by their supplier.

Toxicological Profile
While a comprehensive toxicological study for Bromoacetamido-PEG4-NHS ester is not

publicly available, the hazards of its constituent reactive groups—bromoacetamide and N-

hydroxysuccinimide (NHS) ester—can provide insight into its potential toxicity.

Bromoacetamide Moiety: Bromoacetamide and related compounds are known to be alkylating

agents. The bromoacetyl group can react with nucleophilic residues on biomolecules, such as

sulfhydryl groups on cysteine residues in proteins. 2-Bromoacetamide is classified as toxic if

swallowed and can cause severe skin burns and eye damage[2][3][4][5]. This suggests that the

bromoacetamide portion of the Bromo-PEG4-NHS ester molecule is a likely source of potential

toxicity.
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NHS Ester Moiety: NHS esters are reactive towards primary and secondary amines. While N-

hydroxysuccinimide itself is not considered highly toxic, the reactivity of the ester can lead to

the indiscriminate modification of proteins and other biomolecules, which could have cytotoxic

effects. NHS esters are also known to be moisture-sensitive and can hydrolyze, which reduces

their reactivity for the intended conjugation but does not necessarily eliminate all potential

hazards.

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is essential when working with Bromo-PEG4-NHS ester.

The following are recommended procedures based on general laboratory safety principles and

information from related safety data sheets.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

Handling and Storage:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes.

Store the compound at -20°C in a tightly sealed container, protected from moisture and light.

Equilibrate the vial to room temperature before opening to prevent moisture condensation.

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.
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After skin contact: Immediately wash skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.

After inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Get medical attention if symptoms occur.

After ingestion: Wash out mouth with water. Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If material has been swallowed and the exposed person is

conscious, give small quantities of water to drink. Do not induce vomiting unless directed to

do so by medical personnel. Get medical attention if symptoms occur.

Disposal:

Dispose of contents and container in accordance with all local, regional, national and

international regulations.

Visualizing Safety and Reactivity
To better understand the safe handling workflow and the potential mechanism of toxicity, the

following diagrams are provided.
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Safe Handling Workflow for Bromo-PEG4-NHS Ester
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Potential Cellular Disruption by Bromo-PEG4-NHS Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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